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Compound of Interest

Compound Name: Thulium sulfide (Tm2S3)

Cat. No.: B077983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thulium sulfide (TmS), particularly in its sesquisulfide form (Tm₂S₃), is a rare-earth sulfide

semiconductor that has garnered significant interest for its potential thermoelectric applications.

[1] Thermoelectric materials can directly convert heat energy into electrical energy and vice

versa, making them promising for waste heat recovery and solid-state cooling technologies.

The efficiency of a thermoelectric material is quantified by the dimensionless figure of merit, zT,

which is defined as:

zT = (S²σT) / κ

where S is the Seebeck coefficient, σ is the electrical conductivity, T is the absolute

temperature, and κ is the thermal conductivity.[1] A high Seebeck coefficient is a critical factor

for achieving a high zT value. These application notes provide a comprehensive overview of

the investigation of the Seebeck coefficient of Thulium sulfide, including synthesis protocols,

measurement techniques, and available data, with a focus on providing practical guidance for

researchers in the field.

Data Presentation
Due to the limited availability of specific experimental data for the Seebeck coefficient of

Thulium sulfide in the reviewed literature, this section presents data for a comparable rare-
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earth sulfide, Gadolinium sulfide (GdS₁.₄₈), to provide a representative understanding of the

expected thermoelectric behavior. It is crucial to note that these values are for an analogous

compound and should be considered as an estimate for Thulium sulfide.

Table 1: Thermoelectric Properties of Gadolinium Sulfide (GdS₁.₄₈) at Various Temperatures

Temperature
(K)

Seebeck
Coefficient (S)
(μV/K)

Electrical
Conductivity
(σ) (S/m)

Thermal
Conductivity
(κ) (W/m·K)

Figure of Merit
(zT)

80 ~10 ~2.5 x 10⁴ ~4.2 ~0.0005

100 ~15 ~2.2 x 10⁴ ~4.0 ~0.0011

200 ~30 ~1.5 x 10⁴ ~3.5 ~0.0077

300 ~45 ~1.2 x 10⁴ ~3.2 ~0.019

400 ~60 ~1.0 x 10⁴ ~3.0 ~0.048

Data adapted from a study on the Gd₂S₃-Dy₂S₃ system and should be considered indicative for

Thulium sulfide.[2]

Experimental Protocols
This section details the methodologies for the synthesis of Thulium sulfide and the subsequent

measurement of its Seebeck coefficient.

Protocol 1: Synthesis of Bulk Thulium Sulfide (Tm₂S₃)
for Thermoelectric Measurements
This protocol describes a solid-state reaction method for synthesizing bulk Thulium sulfide

powder, which can then be processed into pellets for thermoelectric characterization.

Materials:

Thulium oxide (Tm₂O₃) powder (99.9% purity or higher)

Carbon disulfide (CS₂) or Hydrogen sulfide (H₂S) gas
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High-purity Argon (Ar) gas

Tube furnace capable of reaching at least 1100°C

Alumina or quartz boat

Gas flow controllers

Procedure:

Precursor Preparation: Place a known quantity of Thulium oxide powder in an alumina or

quartz boat.

Furnace Setup: Place the boat containing the precursor in the center of the tube furnace.

Purging: Purge the furnace tube with high-purity argon gas for at least 30 minutes to remove

any residual air and moisture.

Sulfurization:

Using CS₂: Heat the furnace to a temperature between 600°C and 1100°C under a

continuous flow of argon gas bubbled through liquid carbon disulfide. The CS₂ vapor will

react with the Tm₂O₃ to form Tm₂S₃.

Using H₂S: Alternatively, introduce a controlled flow of H₂S gas (mixed with Ar) into the

furnace at a temperature range of 800-1100°C.

Reaction Time: Maintain the reaction temperature for several hours (typically 4-8 hours) to

ensure complete conversion.

Cooling: After the reaction is complete, cool the furnace down to room temperature under a

continuous flow of argon gas.

Sample Collection: Once at room temperature, the synthesized Thulium sulfide powder can

be safely removed from the furnace.

Pellet Preparation (for measurement):
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Grind the synthesized Tm₂S₃ powder to ensure homogeneity.

Press the powder into a pellet of desired dimensions (e.g., 10 mm diameter, 1-2 mm

thickness) using a hydraulic press.

Sinter the pellet at a high temperature (e.g., 1000-1400°C) in an inert atmosphere (e.g.,

Argon) to achieve high density. This process is often performed using Spark Plasma

Sintering (SPS) for better results.

Protocol 2: High-Temperature Seebeck Coefficient
Measurement
This protocol outlines the differential method for measuring the Seebeck coefficient of a

prepared Thulium sulfide pellet at high temperatures.

Apparatus:

High-temperature Seebeck coefficient measurement system (commercial or custom-built).

Two thermocouples (e.g., Type K or S) for temperature and voltage measurement.

A small heater to create a temperature gradient.

A voltmeter with high precision (nanovolt resolution).

A sample holder made of insulating ceramic material (e.g., Alumina).

Controlled atmosphere chamber (vacuum or inert gas).

Procedure:

Sample Mounting: Mount the sintered Thulium sulfide pellet in the sample holder. Ensure

good thermal and electrical contact between the sample and the thermocouples. The two

thermocouples are placed at a known distance apart on the sample.

Atmosphere Control: Evacuate the measurement chamber and backfill with an inert gas

(e.g., Argon or Helium) to prevent oxidation of the sample at high temperatures.
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Base Temperature Stabilization: Heat the entire sample to the desired base measurement

temperature (T) and allow it to stabilize.

Temperature Gradient Application: Apply a small amount of power to the micro-heater

located at one end of the sample to create a small temperature gradient (ΔT) across the

sample. This gradient should be kept small (typically a few Kelvin).

Data Acquisition:

Measure the temperatures at the two points using the two thermocouples (T₁ and T₂). The

temperature difference is ΔT = T₁ - T₂.

Simultaneously, measure the thermoelectric voltage (ΔV) generated across the two

thermocouple leads of the same type (e.g., the positive leads of both thermocouples).

Seebeck Coefficient Calculation: The Seebeck coefficient (S) is calculated as the ratio of the

generated voltage to the temperature difference: S = - ΔV / ΔT

Temperature Dependence: Repeat steps 3-6 for a range of base temperatures to determine

the temperature dependence of the Seebeck coefficient.

Data Correction: The measured Seebeck coefficient is a relative value between the sample

and the thermocouple material. To obtain the absolute Seebeck coefficient of the sample, the

known Seebeck coefficient of the thermocouple material at each temperature must be added

to the measured value.

Visualizations
The following diagrams illustrate the key experimental workflows described in the protocols.
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Caption: Workflow for the synthesis of bulk Thulium sulfide.
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Caption: Workflow for Seebeck coefficient measurement.
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Caption: Key parameters influencing the thermoelectric figure of merit (zT).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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